N-(2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl)benzo[c][1,2,5]thiadiazole-5-carboxamide

• IUPAC Name: N-[2-(3,5-dimethylpyrazol-1-yl)ethyl]-2,1,3-benzothiadiazole-5-carboxamide
• InChI: InChI=1S/C14H15N5OS/c1-9-7-10(2)19(16-9)6-5-15-14(20)11-3-4-12-13(8-11)18-21-17-12/h3-4,7-8H,5-6H2,1-2H3,(H,15,20)
• InChI Key: JEPXWLFVYAWXRO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1CCNC(=O)C2=CC3=NSN=C3C=C2)C
• Molecular Formula: C14H15N5OS
• Molecular Weight: 301.37 g/mol
• CAS No.: 1226450-36-7

Description

Molecular Structure Analysis

The molecular structure of this compound would likely be influenced by the structures of its component groups. For example, the 3,5-dimethyl-1H-pyrazol-1-yl group is unsymmetrical.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would likely depend on its specific structure. For example, 3,5-dimethyl-1H-pyrazol-1-yl is a white solid that dissolves well in polar organic solvents.

Scientific Research Applications

Antibacterial Applications

Research into the synthesis of novel compounds related to N-(2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl)benzo[c][1,2,5]thiadiazole-5-carboxamide has shown promising antibacterial properties. For example, compounds synthesized from related structures have demonstrated significant antibacterial activity, particularly against Staphylococcus aureus and Bacillus subtilis, indicating their potential as novel antibacterial agents (Palkar et al., 2017).

Anticancer Properties

Further studies have highlighted the anticancer potential of derivatives of this compound. Efficient methods to obtain related compounds have been developed, with some showing significant effects in mouse tumor model cancer cell lines, including Colon cancer (HCT-29) and Breast cancer (MCF-7) (Nassar et al., 2015). This suggests their application in developing new anticancer therapies.

Insecticidal Assessment

The compound and its derivatives have also been assessed for insecticidal properties, with some synthesized compounds showing activity against the cotton leafworm, Spodoptera littoralis. This research opens up new avenues for the development of insecticides incorporating the thiadiazole moiety (Fadda et al., 2017).

Synthesis and Characterization

Synthesis and characterization of derivatives of this compound have been widely explored, leading to the development of novel heterocyclic compounds. These compounds have been characterized for their structural and potential biological activities, laying the groundwork for further pharmacological studies (Tiwari et al., 2017).

Mechanisms of Action

Research into the mechanisms of action of these compounds has provided insights into their potential therapeutic applications. For instance, derivatives have been shown to inhibit nitric oxide synthase, a significant target in inflammatory diseases, suggesting their use in developing treatments for conditions mediated by nitric oxide (Arias et al., 2018).